Cas no 895642-91-8 (3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine)
3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine
- 6-ethoxy-N-(4-methoxybenzyl)-3-(phenylsulfonyl)quinolin-4-amine
- AKOS001858611
- 3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine
- F1608-0348
- 895642-91-8
-
- Inchi: 1S/C25H24N2O4S/c1-3-31-20-13-14-23-22(15-20)25(27-16-18-9-11-19(30-2)12-10-18)24(17-26-23)32(28,29)21-7-5-4-6-8-21/h4-15,17H,3,16H2,1-2H3,(H,26,27)
- InChI Key: BTOGPZVKMBTXOD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1=CN=C2C=CC(=CC2=C1NCC1C=CC(=CC=1)OC)OCC)(=O)=O
Computed Properties
- Exact Mass: 448.14567842g/mol
- Monoisotopic Mass: 448.14567842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 85.9Ų
3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1608-0348-2μmol |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-5μmol |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-10μmol |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-20μmol |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-1mg |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-2mg |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-3mg |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-4mg |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-5mg |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1608-0348-10mg |
3-(benzenesulfonyl)-6-ethoxy-N-[(4-methoxyphenyl)methyl]quinolin-4-amine |
895642-91-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine
Comprehensive Overview of 3-(Benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS No. 895642-91-8)
3-(Benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS 895642-91-8) is a specialized quinoline derivative with significant potential in pharmaceutical and material science applications. This compound features a unique molecular structure combining a benzenesulfonyl group, ethoxy substituent, and methoxyphenylmethylamine moiety, making it valuable for researchers exploring kinase inhibitors, fluorescence probes, and organic semiconductors.
The growing interest in quinoline-based compounds like 3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine stems from their versatility in drug discovery. Recent studies highlight their role in targeting cancer pathways and neurodegenerative diseases, aligning with trending searches for "next-generation therapeutics" and "precision medicine." Its CAS 895642-91-8 identifier is frequently queried in patent databases, reflecting industrial relevance.
From a chemical perspective, this compound exhibits notable photophysical properties due to its conjugated system. Researchers investigating OLED materials or bioimaging agents often explore such sulfonylated quinolines. The ethoxy and methoxy groups enhance solubility, addressing a common challenge in small-molecule formulations—a hot topic in pharmaceutical forums.
Market analyses indicate rising demand for CAS 895642-91-8 among contract research organizations (CROs), particularly for high-throughput screening libraries. Its structural motifs resemble those in approved drugs like tyrosine kinase inhibitors, driving organic chemistry interest. FAQs about "quinoline sulfonamide applications" or "modified quinoline synthesis" often reference this compound.
In material science, the benzenesulfonyl-quinoline hybrid structure offers tunable electron-withdrawing characteristics, relevant for organic photovoltaic research. This aligns with Google Trends data showing increased searches for "sustainable energy materials" and "molecular electronics."
Quality standards for 3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine typically require HPLC purity >95%, with strict control of regioisomeric impurities—a key concern for buyers. Storage recommendations (-20°C under argon) are frequently searched alongside the CAS number 895642-91-8.
Recent patent filings (2020-2023) involving CAS 895642-91-8 reveal applications in anticancer drug conjugates and photoactive polymers. The compound's methylquinolin-4-amine core appears in several FDA-approved drug analogs, explaining its prominence in medicinal chemistry publications.
Synthetic protocols for 3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis—techniques dominating "green chemistry" discussions. Analytical characterization typically combines NMR, HRMS, and X-ray crystallography data.
Regulatory databases classify this compound as non-hazardous under standard handling conditions, though proper PPE is recommended during manipulation—information highly sought in safety data sheets (SDS) queries related to 895642-91-8.
Future research directions may explore its metal-chelating capabilities for theranostic applications, a trending intersection of diagnostics and therapy. The compound's structure-activity relationships remain an active area of investigation, particularly for selective enzyme modulation.
895642-91-8 (3-(benzenesulfonyl)-6-ethoxy-N-(4-methoxyphenyl)methylquinolin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)